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Compound of Interest

Compound Name: m-PEG8-CH2COOH

Cat. No.: B609303 Get Quote

An In-depth Technical Guide on the Safety of m-PEG8-CH2COOH

This technical guide provides comprehensive safety information for m-PEG8-CH2COOH
(methoxy(polyethylene glycol) acetic acid), a bifunctional linker commonly utilized in

bioconjugation, drug delivery, and proteomics research. The information is compiled for

researchers, scientists, and drug development professionals to ensure safe handling and

application of this reagent.

Chemical and Physical Properties
m-PEG8-CH2COOH is a hydrophilic polyethylene glycol (PEG) derivative characterized by a

terminal methoxy group and a carboxylic acid group, separated by an 8-unit PEG spacer. This

structure imparts aqueous solubility and allows for the covalent attachment to amine-containing

molecules.

Table 1: Physicochemical Data for m-PEG8-CH2COOH
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Property Value Reference

CAS Number 1093647-41-6 [1][2][3]

Molecular Formula C18H36O10 [2][4]

Molecular Weight 412.48 g/mol [4]

Appearance
Varies (often a colorless to

white solid or viscous oil)
General knowledge

Purity ≥95% [1][5]

Solubility
Soluble in water, DMSO, DCM,

DMF
[2]

Hazard Identification and Safety Precautions
While specific comprehensive toxicological data for m-PEG8-CH2COOH is not readily

available, the safety profile is largely inferred from the extensive data on polyethylene glycols

(PEGs) in general. PEGs are considered biocompatible and have been approved by the US

Food and Drug Administration (FDA) for various applications.[6] However, it is crucial to handle

all laboratory chemicals with appropriate caution.

A Safety Data Sheet (SDS) for a similar, though not identical, PEG compound suggests that it

is not classified as a hazardous substance or mixture. For related compounds like Mal-PEG8-

acid, the GHS classification indicates potential for skin and eye irritation, as well as respiratory

tract irritation.[7] Given this, it is prudent to assume that m-PEG8-CH2COOH may present

similar mild hazards.

Table 2: GHS Hazard Information (Inferred from related compounds)
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Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity -

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Recommended Personal Protective Equipment (PPE):
Eye Protection: Safety glasses or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area. A respirator may be necessary if

handling large quantities or if dust/aerosols are generated.

Handling and Storage
Proper handling and storage are essential to maintain the chemical integrity of m-PEG8-
CH2COOH and to ensure the safety of laboratory personnel.

Table 3: Handling and Storage Guidelines
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Guideline Recommendation Reference

Storage Temperature -20°C [2][8]

Storage Conditions

Store in a tightly sealed

container in a dry and well-

ventilated place. Protect from

moisture and light.

[9]

Handling

Use in a well-ventilated area.

Avoid contact with skin, eyes,

and clothing. Avoid inhalation

of dust or vapors. Wash hands

thoroughly after handling.

[7][10]

Incompatible Materials
Strong oxidizing agents, acids,

and bases.
[10][11]

Experimental Protocols and Workflows
The carboxylic acid moiety of m-PEG8-CH2COOH is typically reacted with primary amines on

biomolecules (e.g., lysine residues on proteins) to form stable amide bonds. This reaction is

usually facilitated by activating agents such as carbodiimides (e.g., EDC) in the presence of N-

hydroxysuccinimide (NHS) or a similar coupling reagent.

General Workflow for Bioconjugation
The following diagram illustrates a typical workflow for the PEGylation of a protein with m-
PEG8-CH2COOH.
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Preparation

Reaction

Purification

Analysis

Dissolve m-PEG8-CH2COOH
in appropriate buffer

Activate m-PEG8-CH2COOH
with EDC and NHS

Prepare protein solution
in reaction buffer (e.g., PBS pH 7.4)

Add activated PEG to
protein solution

Prepare activating agents
(e.g., EDC, NHS)

Incubate reaction mixture
(e.g., room temp, 1-2 hours)

Quench reaction
(e.g., with hydroxylamine)

Purify PEGylated protein
(e.g., SEC, IEX)

Characterize conjugate
(e.g., SDS-PAGE, Mass Spec)

Click to download full resolution via product page

Caption: Workflow for protein PEGylation with m-PEG8-CH2COOH.
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Risk Assessment and Mitigation Workflow
A systematic risk assessment should be conducted prior to handling m-PEG8-CH2COOH.

Risk Assessment

Implementation

Review

Identify Hazards
(Review SDS, literature)

Evaluate Risks
(Exposure potential, severity)

Determine Control Measures
(PPE, ventilation)

Implement Controls

Perform Experiment

Monitor Effectiveness

Review and Update
Risk Assessment

Periodic Review
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Click to download full resolution via product page

Caption: Risk assessment workflow for handling m-PEG8-CH2COOH.

First Aid Measures
In case of exposure, follow these first aid measures. A safety data sheet for a related

compound provides the following general advice.

Table 4: First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Stability and Reactivity
m-PEG8-CH2COOH is generally stable under recommended storage conditions.[7] Avoid

exposure to strong oxidizing agents, excessive heat, and moisture to prevent degradation.

Hazardous decomposition products may include carbon monoxide and carbon dioxide upon

combustion.[10]

Toxicological and Ecological Information
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Detailed toxicological and ecotoxicological studies specific to m-PEG8-CH2COOH are limited.

However, the broader class of polyethylene glycols is known for its low toxicity and

biocompatibility.[6][12] Long-chain PEGs are generally poorly absorbed by the body and are

excreted intact. While PEGs are considered safe, there have been reports of cellular

vacuolation in animal studies with high doses of PEGylated compounds, and the potential for

the development of anti-PEG antibodies exists.[6][12] The environmental impact of m-PEG8-
CH2COOH is not well-documented, but it is expected to be readily soluble in water. Spills

should be prevented from entering drains and waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific

SDS for the product you are using and follow all institutional and governmental safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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